Cas no 1499465-33-6 ((3-bromo-2,4-difluorophenyl)methanol)

• Product Name: (3-bromo-2,4-difluorophenyl)methanol
• CAS No: 1499465-33-6
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4602508
• PubChem ID: 83410194
• Update Time: 2025-08-03

(3-bromo-2,4-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-difluorobenzyl alcohol
• (3-bromo-2,4-difluorophenyl)methanol
• 1499465-33-6
• MFCD28737915
• EN300-1912783
• CS-0193217
• ZJC46533
• E93676

• Inchi： 1S/C7H5BrF2O/c8-6-5(9)2-1-4(3-11)7(6)10/h1-2,11H,3H2
• InChI Key： VRPCOBYSNDSKIJ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(F)C(Br)=C1F

Computed Properties

• Exact Mass: 221.94918g/mol
• Monoisotopic Mass: 221.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-bromo-2,4-difluorophenyl)methanol

Introduction to (3-bromo-2,4-difluorophenyl)methanol (CAS No. 1499465-33-6)

(3-bromo-2,4-difluorophenyl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1499465-33-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a bromine substituent and two fluorine atoms on a phenyl ring, coupled with a hydroxymethyl group, make it a versatile intermediate in organic synthesis. This compound has been extensively studied for its potential applications in the development of novel bioactive molecules.

The significance of (3-bromo-2,4-difluorophenyl)methanol lies in its ability to serve as a building block for more complex molecules. The presence of both bromine and fluorine atoms provides multiple sites for further functionalization, enabling chemists to tailor the compound's properties for specific applications. In particular, the bromine atom is highly reactive and can undergo various substitution reactions, while the fluorine atoms can influence the metabolic stability and binding affinity of the resulting molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms into organic molecules can lead to increased lipophilicity, reduced metabolic clearance, and improved binding to biological targets. (3-bromo-2,4-difluorophenyl)methanol exemplifies this trend, as it serves as a precursor for developing compounds with potential therapeutic benefits.

One of the most compelling applications of (3-bromo-2,4-difluorophenyl)methanol is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in creating kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The structural motif present in this compound allows for the design of molecules that can selectively interact with specific kinases, thereby modulating their activity and alleviating associated pathological conditions.

The role of (3-bromo-2,4-difluorophenyl)methanol in drug discovery has been further highlighted by its use in developing antiviral agents. The fluoroaromatic core is known to enhance the antiviral efficacy of compounds by improving their cell membrane penetration and resistance to enzymatic degradation. Recent studies have shown that derivatives of this compound exhibit promising activity against viruses such as influenza and hepatitis C. The bromine atom also facilitates further modifications to optimize potency and selectivity.

Beyond pharmaceutical applications, (3-bromo-2,4-difluorophenyl)methanol has found utility in agrochemical research. Its structural features make it a valuable intermediate in synthesizing pesticides and herbicides with improved efficacy and environmental safety. The fluorine atoms contribute to the stability of these compounds under field conditions, while the bromine atom allows for further functionalization to target specific pests or weeds without harming beneficial organisms.

The synthesis of (3-bromo-2,4-difluorophenyl)methanol typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by reduction or nucleophilic substitution steps to introduce the hydroxymethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, (3-bromo-2,4-difluorophenyl)methanol (CAS No. 1499465-33-6) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for developing bioactive molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is expected to grow further.